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Compound of Interest

Compound Name: Antimony(III) iodide

Cat. No.: B1197476 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the stability issues of Antimony(III) iodide (SbI₃) in the

presence of air and moisture. Find troubleshooting tips and frequently asked questions to

ensure the integrity of your experiments.

Troubleshooting Guides
Issue: The vibrant ruby-red color of my Antimony(III) iodide has faded to an orange or

yellowish powder.

Question: Why has my SbI₃ changed color, and can I still use it for my experiment?

Answer: Antimony(III) iodide is highly sensitive to moisture and air. The color change from

ruby-red to orange or yellow indicates that the compound has begun to decompose. This

decomposition is primarily due to hydrolysis, where SbI₃ reacts with water from the

atmosphere to form antimony oxyiodide (SbOI), a yellowish solid.[1] For most applications,

especially those requiring high purity, the use of this decomposed material is not

recommended as it will introduce impurities and affect stoichiometry.

Issue: During the synthesis of SbI₃, a solid is crashing out of the solution and clogging my

filtration apparatus.

Question: How can I prevent the premature crystallization of Antimony(III) iodide during its

synthesis and purification?
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Answer: This is a common issue due to the decreased solubility of SbI₃ in solvents like

toluene at lower temperatures. To prevent this, it is crucial to perform the filtration of the hot

reaction mixture as quickly as possible. Preheating the filtration apparatus (e.g., the funnel)

can also help to avoid a sudden drop in temperature that would induce rapid crystallization.

Issue: I am observing inconsistent results in my experiments involving Antimony(III) iodide.

Question: What are the likely sources of inconsistency when using SbI₃ in my reactions?

Answer: Inconsistent results often stem from the degradation of the SbI₃ starting material.

Due to its sensitivity to air and moisture, even brief exposure can lead to the formation of

impurities like antimony oxyiodide.[1] It is also photosensitive and can undergo

photodecomposition.[2] To ensure reproducibility, strictly adhere to inert atmosphere

techniques for handling and storage, and protect the compound from light.

Issue: There is a stubborn yellow residue in my glassware after working with Antimony(III)
iodide.

Question: How can I effectively clean glassware stained with the decomposition products of

SbI₃?

Answer: The yellowish residue is likely antimony oxyiodide (SbOI), which can be difficult to

remove with standard solvents. A recommended procedure is to wash the glassware with a

strong acid, such as concentrated hydrochloric acid (HCl), which can dissolve this residue.

As with any procedure involving strong acids, appropriate personal protective equipment

(PPE) should be used.

Frequently Asked Questions (FAQs)
Handling and Storage

Question: What are the ideal conditions for storing Antimony(III) iodide to maintain its

purity?

Answer: To prevent degradation, Antimony(III) iodide should be stored in a tightly sealed

container, preferably under an inert atmosphere such as nitrogen or argon. The storage area

should be cool, dry, and dark to protect it from moisture, air, and light.
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Question: What are the necessary precautions for handling Antimony(III) iodide in the

laboratory?

Answer: Due to its air and moisture sensitivity, all manipulations of solid SbI₃ should be

performed in a glovebox with a dry, inert atmosphere. If a glovebox is not available,

manipulations should be carried out under a constant stream of an inert gas (e.g., using a

Schlenk line). Always use dry glassware and solvents to prevent hydrolysis.

Properties and Decomposition

Question: What is the chemical reaction for the decomposition of Antimony(III) iodide in the

presence of moisture?

Answer: Antimony(III) iodide reacts with water in the air (hydrolysis) to form antimony

oxyiodide (SbOI) and hydrogen iodide (HI), as shown in the following reaction: SbI₃(s) +

H₂O(l) → SbOI(s) + 2HI(g)

Question: Are there other factors besides air and moisture that can cause Antimony(III)
iodide to decompose?

Answer: Yes, SbI₃ is also known to be sensitive to light and can undergo

photodecomposition.[2] Therefore, it is best to store it in an opaque container and to protect

reaction vessels from light, for example, by wrapping them in aluminum foil. Under high heat,

such as in a fire, it can decompose to produce toxic fumes of antimony and hydrogen iodide.

[3]

Data Presentation
Physical and Chemical Properties of Antimony(III) Iodide
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Property Value

Chemical Formula SbI₃

Molar Mass 502.47 g/mol

Appearance Ruby-red crystalline solid

Melting Point 170.5 °C

Boiling Point 401 °C

Density 4.92 g/cm³

Solubility

Reacts with water. Soluble in ethanol, acetone,

benzene, and carbon disulfide. Insoluble in

chloroform and carbon tetrachloride.

Decomposition Products of Antimony(III) Iodide

Condition
Decomposition
Product(s)

Chemical Formula Appearance

Exposure to

Air/Moisture
Antimony oxyiodide SbOI Yellow solid

Under Fire Conditions
Hydrogen iodide,

Antimony oxide
HI, Sb₂O₃

Toxic gases and

fumes

Experimental Protocols
Microscale Synthesis of Antimony(III) Iodide

This protocol is adapted from a literature procedure and should be performed with appropriate

safety precautions, including the use of a fume hood and personal protective equipment.

Materials:

Antimony powder (100 mg, 0.8 mmol)
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Iodine (305 mg, 1.2 mmol)

Anhydrous toluene (15 mL)

25 mL round-bottom flask

Reflux condenser

Heating mantle

Fritted glass funnel

25 mL Erlenmeyer flask

Procedure:

Place the antimony powder into the 25 mL round-bottom flask. To protect from light, it is

advisable to wrap the flask with aluminum foil.

Dissolve the iodine in 15 mL of anhydrous toluene and add this solution to the flask

containing the antimony powder.

Attach a reflux condenser to the flask and heat the mixture to boiling using a heating mantle.

Continue to reflux the solution until the characteristic violet color of iodine is no longer visible,

and the solution becomes amber.

While still hot, filter the solution through a fritted glass funnel to remove any unreacted

antimony. Collect the filtrate in a 25 mL Erlenmeyer flask (also wrapped in aluminum foil).

Allow the filtrate to cool to room temperature. Ruby-red crystals of antimony triiodide will

form.

The crystals can be separated by filtration (a Hirsch funnel is recommended for small

quantities).

Mandatory Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decomposition Pathway of SbI₃

Antimony(III) Iodide (SbI₃)
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(Yellow Solid)
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Toxic Antimony Fumes

Decomposition

Hydrogen Iodide Gas

Decomposition

Moisture (H₂O)
from Air

Light
(Photodecomposition)

High Heat
(e.g., Fire)

Hydrogen Iodide (HI)
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Experimental Workflow for Handling SbI₃

Storage
(Inert, Dry, Dark)

Handling
(Glovebox/Schlenk Line)

Reaction Setup
(Dry Glassware/Solvents)

Glassware Cleaning
(Use HCl for Residue)

Reaction Workup
(e.g., Hot Filtration)

Analysis

Waste Disposal
(Follow Safety Protocols)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/publication/271591892_Investigation_of_CH_3_NH_3_PbI_3_Degradation_Rates_and_Mechanisms_in_Controlled_Humidity_Environments_Using_in_Situ_Techniques
https://www.researchgate.net/publication/310434467_Properties_of_antimony_triiodide_photodecomposition_and_Lewis_acidity
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-Triiodide
https://www.benchchem.com/product/b1197476#stability-issues-of-antimony-iii-iodide-in-air-and-moisture
https://www.benchchem.com/product/b1197476#stability-issues-of-antimony-iii-iodide-in-air-and-moisture
https://www.benchchem.com/product/b1197476#stability-issues-of-antimony-iii-iodide-in-air-and-moisture
https://www.benchchem.com/product/b1197476#stability-issues-of-antimony-iii-iodide-in-air-and-moisture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

